Cas no 57226-64-9 (3-(2-methoxyphenoxy)-3-phenylpropan-1-amine)
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine
- PD120514
- SCHEMBL5306302
- EN300-1266374
- 3-(o-methoxyphenoxy)-3-phenylpropylamine
- BDBM50472997
- 57226-64-9
- YMASWMGBWHSISX-UHFFFAOYSA-N
- CHEMBL339396
- Benzenepropanamine, γ-(2-methoxyphenoxy)-
-
- Inchi: 1S/C16H19NO2/c1-18-15-9-5-6-10-16(15)19-14(11-12-17)13-7-3-2-4-8-13/h2-10,14H,11-12,17H2,1H3
- InChI Key: YMASWMGBWHSISX-UHFFFAOYSA-N
- SMILES: C1(C(OC2=CC=CC=C2OC)CCN)=CC=CC=C1
Computed Properties
- Exact Mass: 257.141578849g/mol
- Monoisotopic Mass: 257.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Density: 1.092±0.06 g/cm3(Predicted)
- Boiling Point: 391.2±37.0 °C(Predicted)
- pka: 9.23±0.13(Predicted)
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1266374-0.05g |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 0.05g |
$996.0 | 2023-06-08 | ||
| Enamine | EN300-1266374-0.1g |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 0.1g |
$1043.0 | 2023-06-08 | ||
| Enamine | EN300-1266374-0.25g |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 0.25g |
$1090.0 | 2023-06-08 | ||
| Enamine | EN300-1266374-0.5g |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 0.5g |
$1137.0 | 2023-06-08 | ||
| Enamine | EN300-1266374-1.0g |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 1g |
$1185.0 | 2023-06-08 | ||
| Enamine | EN300-1266374-2.5g |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 2.5g |
$2324.0 | 2023-06-08 | ||
| Enamine | EN300-1266374-5.0g |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 5g |
$3438.0 | 2023-06-08 | ||
| Enamine | EN300-1266374-10.0g |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 10g |
$5099.0 | 2023-06-08 | ||
| Enamine | EBC-190031-1mg |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 1mg |
$71.0 | 2023-10-02 | ||
| Enamine | EBC-190031-2mg |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine |
57226-64-9 | 2mg |
$74.0 | 2023-10-02 |
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine Related Literature
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine
Professional Introduction to 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine (CAS No. 57226-64-9)
3-(2-methoxyphenoxy)-3-phenylpropan-1-amine, a compound with the chemical identifier CAS No. 57226-64-9, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural arrangement of aromatic and aliphatic moieties, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of both a 2-methoxyphenoxy group and a 3-phenylpropan-1-amine moiety contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel pharmacophores.
The structural framework of 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine encompasses an aromatic ring substituted with a methoxy group, connected to a propyl chain that terminates in an amine functional group. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes. The compound's dual functionality makes it a versatile scaffold for designing molecules with tailored biological activities.
In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their inherent binding affinity and selectivity towards biological targets. The 2-methoxyphenoxy moiety, in particular, has been identified as a key pharmacophore in several drugs, contributing to their efficacy and pharmacokinetic profiles. Its ability to engage in hydrogen bonding and hydrophobic interactions enhances the compound's potential as an active pharmaceutical ingredient (API).
The 3-phenylpropan-1-amine component further enriches the structural diversity of 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine, providing additional sites for molecular recognition. This moiety is commonly found in psychoactive substances and has been studied for its role in modulating neurotransmitter systems. The combination of these structural elements suggests that this compound may exhibit properties relevant to central nervous system (CNS) disorders, making it a promising candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. These tools have been instrumental in identifying 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine as a potential lead molecule for drug development. By leveraging these technologies, scientists can optimize the compound's structure to enhance its pharmacological properties, including solubility, bioavailability, and target specificity.
The synthesis of 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of an aromatic ring followed by the introduction of the propyl chain and amine group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve efficiency.
Evaluation of the compound's biological activity is crucial for determining its therapeutic potential. In vitro assays have been conducted to assess its interaction with various enzymes and receptors relevant to human health. Preliminary results indicate that 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine exhibits inhibitory activity against certain enzymes associated with inflammatory pathways. This finding aligns with the growing interest in developing drugs that target inflammation-related diseases.
The compound's pharmacokinetic profile is another critical aspect that influences its suitability as a drug candidate. Studies have been initiated to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties. These assessments are essential for understanding how the body processes the compound and identifying any potential safety concerns. Comprehensive toxicological studies will provide insights into its long-term viability as a therapeutic agent.
The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are identified and optimized. By analyzing vast datasets of chemical structures and biological activities, these algorithms can predict the potential efficacy of molecules like 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine with remarkable accuracy. This approach has accelerated the identification of promising candidates for further experimental validation.
In conclusion, 3-(2-methoxyphenoxy)-3-phenylpropan-1-amine (CAS No. 57226-64-9) represents a compelling molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, position it as a valuable candidate for drug development. Further studies are warranted to fully elucidate its biological activities and therapeutic applications.
57226-64-9 (3-(2-methoxyphenoxy)-3-phenylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)